Cas no 106754-20-5 (4,8-Dihydroxycoumarin)

• Product Name: 4,8-Dihydroxycoumarin
• CAS No: 106754-20-5
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 127297
• PubChem ID: 54719604
• Update Time: 2025-04-18

4,8-Dihydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4,8-dihydroxy-
• 4,8-Dihydroxy-2H-chromen-2-one
• DAPHNETIN
• IWP-2
• 4,8-DihydroxycouMarin
• 106754-20-5
• AC-5538
• CS-0440708
• AKOS006290013
• 4,8-dihydroxychromen-2-one
• 4,8-Dihydroxycoumarin

• MDL： MFCD08693013
• Inchi： 1S/C9H6O4/c10-6-3-1-2-5-7(11)4-8(12)13-9(5)6/h1-4,10-11H
• InChI Key： YBGKGTOOPNQOKH-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=C(C1=2)O)O)=O

Computed Properties

• Exact Mass: 178.02658
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.612
• Boiling Point: 423.731°C at 760 mmHg
• Flash Point: 181.555°C
• Refractive Index: 1.711
• PSA: 66.76
• LogP: 1.20420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins